Cas no 1994481-04-7 (5-(3-cyanophenyl)-1-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-(3-cyanophenyl)-1-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 1994481-04-7
• MF: C₁₂H₉N₃O₂
• MW: 227.218762159348
• CID: 6286092
• PubChem ID: 165721402
• Update Time: 2025-05-22

5-(3-cyanophenyl)-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-cyanophenyl)-1-methyl-1H-pyrazole-4-carboxylic acid
• EN300-1775720
• 1994481-04-7

• Inchi： 1S/C12H9N3O2/c1-15-11(10(7-14-15)12(16)17)9-4-2-3-8(5-9)6-13/h2-5,7H,1H3,(H,16,17)
• InChI Key： FRTLMEDSGKPGMO-UHFFFAOYSA-N
• SMILES： OC(C1C=NN(C)C=1C1C=CC=C(C#N)C=1)=O

Computed Properties

• Exact Mass: 227.069476538g/mol
• Monoisotopic Mass: 227.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 78.9Ų

Additional information on 5-(3-cyanophenyl)-1-methyl-1H-pyrazole-4-carboxylic acid

Comprehensive Overview of 5-(3-cyanophenyl)-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 1994481-04-7)

The compound 5-(3-cyanophenyl)-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 1994481-04-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a cyanophenyl group and a pyrazole-carboxylic acid backbone, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate enzyme activity and interact with biological targets.

In recent years, the demand for heterocyclic compounds like 5-(3-cyanophenyl)-1-methyl-1H-pyrazole-4-carboxylic acid has surged due to their role in developing novel therapeutics. The pyrazole ring, a key component of this molecule, is known for its stability and pharmacological relevance. This compound is often explored in the context of anti-inflammatory and anticancer research, aligning with current trends in precision medicine. Its carboxylic acid functionality further enhances its utility as a building block for prodrugs and bioconjugates.

From a synthetic chemistry perspective, CAS No. 1994481-04-7 is valued for its straightforward yet adaptable synthesis route. The presence of the 3-cyanophenyl moiety allows for further functionalization, enabling researchers to tailor the compound for specific applications. This adaptability is crucial in fields like medicinal chemistry, where small structural changes can significantly impact bioactivity. Additionally, the compound's compatibility with modern green chemistry principles makes it a candidate for sustainable manufacturing processes.

The growing interest in 5-(3-cyanophenyl)-1-methyl-1H-pyrazole-4-carboxylic acid is also reflected in its frequent appearance in patent literature and academic publications. Its potential as a kinase inhibitor or receptor modulator has been highlighted in studies focusing on metabolic disorders and neurodegenerative diseases. As the pharmaceutical industry shifts toward targeted therapies, this compound's role in high-throughput screening and structure-activity relationship (SAR) studies becomes increasingly prominent.

Beyond pharmaceuticals, CAS No. 1994481-04-7 finds applications in material science, particularly in the development of organic semiconductors and coordination polymers. Its π-conjugated system and ability to form hydrogen bonds contribute to its utility in designing advanced materials. This dual applicability in life sciences and material engineering underscores the compound's interdisciplinary significance.

In summary, 5-(3-cyanophenyl)-1-methyl-1H-pyrazole-4-carboxylic acid represents a compelling case study in modern chemical research. Its structural features, combined with its broad applicability, make it a valuable asset for scientists exploring drug development, material innovation, and sustainable chemistry. As research continues to uncover new facets of its potential, this compound is poised to remain a focal point in cutting-edge scientific endeavors.